Cas no 108565-11-3 (4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
• CAS No: 108565-11-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5833144
• PubChem ID: 165979219
• Update Time: 2025-06-13

4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
• EN300-1784197
• 108565-11-3

• Inchi： 1S/C12H16O3/c1-9(13)6-7-10-8-14-11-4-2-3-5-12(11)15-10/h2-5,9-10,13H,6-8H2,1H3
• InChI Key： MBDSEYLSXWPKMR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CCC(C)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol

Chemical Profile of 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol (CAS No. 108565-11-3)

4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol, identified by its CAS number 108565-11-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a dihydrobenzodioxin moiety in its molecular framework suggests a possible link to bioactive properties observed in related scaffolds, making it a subject of interest for synthetic chemists and pharmacologists.

The structural motif of 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol encompasses a benzodioxin ring system, which is known for its role in various pharmacological contexts. Benzodioxin derivatives have been explored for their interactions with biological targets, including enzymes and receptors involved in metabolic pathways. The substitution pattern at the benzodioxin core, combined with the butan-2-ol side chain, introduces unique stereochemical and electronic properties that could modulate the compound's biological activity. This balance of structural features positions the compound as a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing molecules with enhanced selectivity and reduced side effects. The dihydrobenzodioxin scaffold in 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol offers a versatile platform for structural modifications aimed at optimizing pharmacokinetic profiles. Studies have demonstrated that such derivatives can exhibit significant interactions with target proteins, potentially leading to therapeutic benefits. For instance, modifications at the hydroxyl group of the butan-2-ol moiety have been shown to influence binding affinity and metabolic stability, critical factors in drug design.

The synthesis of 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have enabled the efficient preparation of this compound with high purity, facilitating its use in downstream applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the benzodioxin ring system and introduce functional groups with minimal racemization. These advancements underscore the growing sophistication of synthetic chemistry in producing complex molecules like 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol.

Current research endeavors are increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling and virtual screening techniques have been applied to predict the binding modes of 4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol with biological targets. These studies provide valuable insights into the compound's potential mechanisms of action and help guide experimental design. By integrating computational tools with experimental data, researchers can rapidly identify promising derivatives for further development. This interdisciplinary approach is crucial for translating laboratory findings into viable therapeutic candidates.

The pharmacological profile of 4-(2,3-dihydro-1,4-benzodioxin-2-ybunan butan 20 ol) is under active investigation to elucidate its effects on relevant biological pathways. Preliminary studies suggest that this compound may exhibit interactions with enzymes involved in inflammation and pain modulation. The dihydrobenzodioxin core is known to mimic certain natural products that have demonstrated anti-inflammatory properties. By understanding these interactions at a molecular level, scientists can fine-tune the structure to enhance efficacy while minimizing off-target effects.

Moreover, the butan 20 ol side chain introduces an alcohol functional group that can participate in hydrogen bonding interactions within biological targets. This feature is particularly valuable for designing molecules that require specific spatial orientation to exert their effects effectively. The ability to modulate both the aromatic and aliphatic portions of the molecule allows for extensive structural diversification without compromising core pharmacophoric elements.

The industrial relevance of 4-(23dihydro 14benzodioxin22yI)butan20l extends beyond academic research into potential commercial applications. Pharmaceutical companies are keenly interested in novel compounds that can address unmet medical needs or improve upon existing treatments. The versatility of this scaffold makes it an attractive candidate for further development into drug candidates targeting various diseases.

In conclusion,(23dibhydro14benz0din22yl)bunan20l (CAS No 10856511 3) represents a fascinating subject of study within pharmaceutical chemistry Its unique structural features offer opportunities for designing molecules with tailored biological activities Through ongoing research efforts this compound continues to emerge as a promising candidate for future therapeutic applications highlighting its significance in medicinal chemistry